Cas no 1002308-59-9 ((6-Phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanol)

(6-Phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanol structure
1002308-59-9 structure
Product Name:(6-Phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanol
CAS No:1002308-59-9
MF:C12H10N4O
MW:226.234001636505
CID:2119637
Update Time:2023-08-04

(6-Phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanol
    • XTDBTJLVLFPBEZ-UHFFFAOYSA-N
    • (6-phenyl[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanol
    • (6-phenyl-[1,2,4-]triazolo[4,3-b]pyridazin-3-yl)methanol
    • (6-Phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanol
    • Inchi: 1S/C12H10N4O/c17-8-12-14-13-11-7-6-10(15-16(11)12)9-4-2-1-3-5-9/h1-7,17H,8H2
    • InChI Key: XTDBTJLVLFPBEZ-UHFFFAOYSA-N
    • SMILES: OCC1=NN=C2C=CC(C3C=CC=CC=3)=NN21

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 257
  • Topological Polar Surface Area: 63.3
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